Cas no 2387598-04-9 (7-fluoro-2-oxo-3H-1,3-benzoxazole-4-sulfonyl chloride)

• Product Name: 7-fluoro-2-oxo-3H-1,3-benzoxazole-4-sulfonyl chloride
• CAS No: 2387598-04-9
• MF: C₇H₃ClFNO₄S
• MW: 251.619423151016
• CID: 5213886
• Update Time: 2026-03-06

7-fluoro-2-oxo-3H-1,3-benzoxazole-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Benzoxazolesulfonyl chloride, 7-fluoro-2,3-dihydro-2-oxo-
• 7-fluoro-2-oxo-3H-1,3-benzoxazole-4-sulfonyl chloride

• Inchi： 1S/C7H3ClFNO4S/c8-15(12,13)4-2-1-3(9)6-5(4)10-7(11)14-6/h1-2H,(H,10,11)
• InChI Key： RAHMMZKASWOGDV-UHFFFAOYSA-N
• SMILES： O1C2=C(F)C=CC(S(Cl)(=O)=O)=C2NC1=O

Additional information on 7-fluoro-2-oxo-3H-1,3-benzoxazole-4-sulfonyl chloride

Research Brief on 7-fluoro-2-oxo-3H-1,3-benzoxazole-4-sulfonyl chloride (CAS: 2387598-04-9): Recent Advances and Applications

7-fluoro-2-oxo-3H-1,3-benzoxazole-4-sulfonyl chloride (CAS: 2387598-04-9) is a key intermediate in the synthesis of various bioactive molecules, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its utility in the development of novel sulfonamide-based drugs, which are known for their broad-spectrum biological activities, including antimicrobial, antiviral, and anticancer properties. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, applications, and potential therapeutic benefits.

A recent study published in the Journal of Medicinal Chemistry explored the use of 7-fluoro-2-oxo-3H-1,3-benzoxazole-4-sulfonyl chloride as a precursor for the synthesis of sulfonamide derivatives with potent inhibitory effects on carbonic anhydrase isoforms. The researchers employed a multi-step synthetic route to modify the sulfonyl chloride group, resulting in compounds with enhanced selectivity and binding affinity. These findings suggest that this intermediate could play a critical role in the design of next-generation enzyme inhibitors for treating conditions such as glaucoma and epilepsy.

In another study, researchers investigated the compound's potential in agrochemical applications. By reacting 7-fluoro-2-oxo-3H-1,3-benzoxazole-4-sulfonyl chloride with various amines, they developed a series of sulfonamide-based herbicides with improved efficacy against resistant weed species. The study, published in Pest Management Science, demonstrated that these derivatives exhibit low toxicity to non-target organisms, making them environmentally friendly alternatives to conventional herbicides.

Further advancements in the field have also explored the compound's role in materials science. A team of chemists reported the use of 7-fluoro-2-oxo-3H-1,3-benzoxazole-4-sulfonyl chloride as a building block for creating functionalized polymers with applications in drug delivery systems. The sulfonyl chloride group's reactivity allows for facile conjugation with other monomers, enabling the synthesis of polymers with tailored properties such as pH-responsive drug release.

Despite these promising developments, challenges remain in optimizing the synthesis and scalability of 7-fluoro-2-oxo-3H-1,3-benzoxazole-4-sulfonyl chloride. Recent efforts have focused on green chemistry approaches to reduce the environmental impact of its production. For instance, a study in Green Chemistry highlighted the use of catalytic methods to minimize waste and improve yield, paving the way for more sustainable industrial applications.

In conclusion, 7-fluoro-2-oxo-3H-1,3-benzoxazole-4-sulfonyl chloride (CAS: 2387598-04-9) continues to be a versatile and valuable intermediate in multiple fields. Its applications in drug discovery, agrochemicals, and materials science underscore its importance in contemporary research. Future studies are expected to further explore its potential, particularly in addressing unmet medical and environmental needs.